Cas no 338794-12-0 (2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile)

• Product Name: 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile
• CAS No: 338794-12-0
• MF: C₁₈H₁₀Cl₃N₃
• MW: 374.651100635529
• CID: 1460465
• PubChem ID: 3791537
• Update Time: 2025-06-13

2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)-
• HMS573K17
• 2-amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)pyridine-3-carbonitrile
• 338794-12-0
• 6H-379S
• 2-amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile
• AKOS005097424
• Bionet1_001895
• MFCD00244175
• 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile

• Inchi： 1S/C18H10Cl3N3/c19-11-3-1-10(2-4-11)14-8-17(24-18(23)15(14)9-22)13-6-5-12(20)7-16(13)21/h1-8H,(H2,23,24)
• InChI Key： ICUFSVGAPXTSBB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 372.9943
• Monoisotopic Mass: 372.994030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile

Comprehensive Overview of 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile (CAS No. 338794-12-0)

2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile (CAS No. 338794-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nicotinonitrile derivative features a chlorophenyl substitution pattern, which enhances its potential for bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to interact with various biological targets.

The compound's molecular structure, characterized by its amino and cyano functional groups, makes it a versatile intermediate in synthetic chemistry. Its heterocyclic core is often explored for designing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Recent studies have highlighted its role in developing small-molecule therapeutics, a hot topic in precision medicine.

In the context of green chemistry, 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile has been investigated for its potential in sustainable synthesis routes. With growing demand for eco-friendly chemical processes, this compound's optimization for low-waste production methods is a key research focus. Analytical techniques like HPLC and NMR are routinely employed to ensure its purity, a critical factor for reproducibility in preclinical studies.

The compound's structure-activity relationship (SAR) is frequently discussed in academic forums, particularly regarding its electron-withdrawing substituents' impact on bioactivity. This aligns with frequent search queries such as "how do chlorophenyl groups affect drug metabolism" and "nicotinonitrile applications in medicinal chemistry." Such discussions underscore its relevance in modern drug design curricula and industry R&D pipelines.

From a commercial perspective, CAS No. 338794-12-0 is cataloged by major chemical suppliers as a high-purity research chemical, often requested for structure-based drug design projects. Its stability under standard laboratory conditions makes it preferable for high-throughput screening assays, addressing another common industry need. Regulatory-compliant documentation, including COA and MSDS, is typically available for this compound, ensuring transparency in research applications.

Emerging publications suggest potential utility of this nicotinonitrile derivative in material science, particularly in designing organic semiconductors. This interdisciplinary angle responds to increasing searches for "aromatic nitriles in electronics" and bridges the gap between pharmaceutical and advanced material research. Such dual applicability enhances its profile as a multipurpose chemical entity in innovation-driven markets.

Quality control protocols for 2-Amino-4-(4-chlorophenyl)-6-(2,4-dichlorophenyl)nicotinonitrile emphasize chromatographic purity (>98%) and strict heavy metal limits, meeting ICH guidelines for pharmaceutical intermediates. These specifications cater to laboratories requiring GMP-grade intermediates for regulatory submissions, a frequent requirement in IND-enabling studies.

Ongoing patent analyses reveal strategic use of this chlorinated nicotinonitrile scaffold in intellectual property claims for metabolic disorder treatments, reflecting industry priorities. This connects with trending searches about "nitrile-containing drug candidates 2024" and positions the compound as relevant to current therapeutic area investments. Its structure-property relationships continue to be modeled using computational chemistry tools, another high-interest topic in research communities.